Cas no 1044501-41-8 (1-(4-Methylbenzyl)pyridine-2(1H)-one)

• Product Name: 1-(4-Methylbenzyl)pyridine-2(1H)-one
• CAS No: 1044501-41-8
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 2861611
• Update Time: 2023-08-10

1-(4-Methylbenzyl)pyridine-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylbenzyl)pyridine-2(1H)-one
• 1-[(4-methylphenyl)methyl]-1,2-dihydropyridin-2-one
• Z91644114

• Inchi： 1S/C13H13NO/c1-11-5-7-12(8-6-11)10-14-9-3-2-4-13(14)15/h2-9H,10H2,1H3
• InChI Key： HILNDYIXLVANLC-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CN1CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3